Cas no 1201324-13-1 (5-Chloro-2-(4-methoxyphenyl)oxazolo[5,4-B]pyridine)

5-Chloro-2-(4-methoxyphenyl)oxazolo[5,4-b]pyridine is a heterocyclic compound featuring an oxazolopyridine core substituted with a chloro group at the 5-position and a 4-methoxyphenyl moiety at the 2-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. Its fused ring system enhances stability and reactivity, facilitating its use in the synthesis of biologically active molecules. The chloro and methoxy substituents offer versatile sites for further functionalization, enabling tailored modifications for specific applications. This compound is particularly useful in medicinal chemistry for developing potential therapeutic agents due to its balanced lipophilicity and structural rigidity.

5-Chloro-2-(4-methoxyphenyl)oxazolo[5,4-B]pyridine structure

1201324-13-1 structure

Product Name:5-Chloro-2-(4-methoxyphenyl)oxazolo[5,4-B]pyridine

CAS No:1201324-13-1

MF:C₁₃H₉ClN₂O₂

MW:260.675761938095

CID:4827960

Update Time:2025-10-28

5-Chloro-2-(4-methoxyphenyl)oxazolo[5,4-B]pyridine Chemical and Physical Properties

Names and Identifiers

- 5-CHLORO-2-(4-METHOXYPHENYL)OXAZOLO[5,4-B]PYRIDINE
- 5-chloro-2-(4-methoxy-phenyl)-oxazolo[5,4-b]pyridine
- 5-chloro-2-(4-methoxyphenyl)-[1,3]oxazolo[5,4-b]pyridine
- 5-Chloro-2-(4-methoxyphenyl)oxazolo[5,4-B]pyridine
- Inchi： 1S/C13H9ClN2O2/c1-17-9-4-2-8(3-5-9)12-15-10-6-7-11(14)16-13(10)18-12/h2-7H,1H3
- InChI Key： TYFRVQWVBDOBLC-UHFFFAOYSA-N
- SMILES： ClC1=CC=C2C(=N1)OC(C1C=CC(=CC=1)OC)=N2

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 284
XLogP3: 3.6
Topological Polar Surface Area: 48.2

5-Chloro-2-(4-methoxyphenyl)oxazolo[5,4-B]pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029196534-1g	5-Chloro-2-(4-methoxyphenyl)oxazolo[5,4-b]pyridine	1201324-13-1	97%	1g	$634.48	2023-09-04

5-Chloro-2-(4-methoxyphenyl)oxazolo[5,4-B]pyridine Related Literature

1. Aggregation, pretransitional behavior, and optical properties in the isotropic phase of lyotropic chromonic liquid crystals studied in high magnetic fields

Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
2. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
3. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
4. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
5. Alt-proteins: A promising future

Related Categories

Additional information on 5-Chloro-2-(4-methoxyphenyl)oxazolo[5,4-B]pyridine

Comprehensive Overview of 5-Chloro-2-(4-methoxyphenyl)oxazolo[5,4-B]pyridine (CAS No. 1201324-13-1)

5-Chloro-2-(4-methoxyphenyl)oxazolo[5,4-B]pyridine (CAS No. 1201324-13-1) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This compound belongs to the oxazolopyridine family, a class of molecules known for their diverse applications in drug discovery and material science. The presence of a chloro substituent and a methoxyphenyl moiety enhances its reactivity and binding affinity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for heterocyclic compounds like 5-Chloro-2-(4-methoxyphenyl)oxazolo[5,4-B]pyridine has surged, driven by their role in developing novel therapeutics. Researchers are particularly interested in its potential as a kinase inhibitor, a hot topic in cancer research. Kinases are enzymes implicated in various diseases, and inhibitors targeting them have revolutionized treatment paradigms. The compound's oxazolopyridine core is structurally similar to several FDA-approved drugs, underscoring its relevance in medicinal chemistry.

Another area of interest is the compound's application in agrochemicals. With the growing need for sustainable farming solutions, 5-Chloro-2-(4-methoxyphenyl)oxazolo[5,4-B]pyridine is being explored for its herbicidal and pesticidal properties. Its ability to disrupt specific enzymatic pathways in pests makes it a candidate for next-generation crop protection agents. This aligns with the global trend toward green chemistry and reduced environmental impact.

The synthesis of 5-Chloro-2-(4-methoxyphenyl)oxazolo[5,4-B]pyridine typically involves multi-step reactions, including cyclization and functional group transformations. Advanced techniques like microwave-assisted synthesis and catalysis have been employed to improve yield and efficiency. These methods are part of the broader shift toward sustainable synthesis, a key focus in modern chemical research.

From a commercial perspective, CAS No. 1201324-13-1 is available through specialized chemical suppliers, often in high purity grades for research purposes. Its structure-activity relationship (SAR) studies are frequently cited in patents and academic journals, highlighting its versatility. For instance, modifications to the methoxyphenyl group or the chloro substituent can significantly alter its biological profile, enabling tailored applications.

In the context of drug delivery systems, 5-Chloro-2-(4-methoxyphenyl)oxazolo[5,4-B]pyridine has been investigated for its compatibility with nanocarriers. This is particularly relevant given the rising interest in nanomedicine and targeted therapies. Its lipophilic nature facilitates encapsulation in polymeric nanoparticles, enhancing bioavailability and reducing side effects.

Safety and regulatory aspects of 5-Chloro-2-(4-methoxyphenyl)oxazolo[5,4-B]pyridine are also critical considerations. While it is not classified as a hazardous substance, proper handling protocols are recommended to ensure workplace safety. Researchers are encouraged to consult Safety Data Sheets (SDS) and adhere to Good Laboratory Practices (GLP) when working with this compound.

In summary, 5-Chloro-2-(4-methoxyphenyl)oxazolo[5,4-B]pyridine (CAS No. 1201324-13-1) represents a promising scaffold in both pharmaceutical and agrochemical industries. Its structural versatility, combined with emerging applications in kinase inhibition and sustainable agriculture, positions it as a compound of enduring scientific and commercial interest. Future research will likely uncover additional uses, further solidifying its importance in chemical innovation.